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Compound of Interest

Compound Name: Tattoo C

Cat. No.: B1230777

Following a comprehensive search of scientific literature and public databases, the term
"Tattoo C" does not correspond to any known protein, gene, or other biological molecule within
the field of structural biology. The search results indicate that "Tattoo C" is primarily associated
with a commercial fungicide product.

Extensive queries for "Tattoo C structural biology," "Tattoo C protein structure,” and related
terms did not yield any relevant information in the context of molecular or structural biology.
The scientific literature predominantly discusses "Tattoo C" as a fungicide containing the active
ingredients propamocarb hydrochloride and chlorothalonil, used for controlling late blight in
potatoes.[1][2][3] Studies on this product focus on its efficacy in agricultural applications and its
effects on fungal pathogens,[1][2][3] rather than the structural analysis of a specific biological
molecule.

The term "tattoo” in a biological context is generally associated with the practice of tattooing
skin and the immunological and physiological responses to tattoo inks.[4] Research in this area
explores the composition of inks, potential health risks, and the development of "tech tattoos"
for monitoring physiological signals.[5][6][7][8] However, these studies do not refer to a specific
biological entity named "Tattoo C."

Given the lack of any identifiable biological molecule or structure referred to as "Tattoo C" in
the available scientific and research databases, it is not possible to provide the requested in-
depth technical guide. The core requirements of data presentation, experimental protocols, and
visualizations cannot be fulfilled without a defined subject.
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It is possible that "Tattoo C" is a misnomer, an internal project name not yet in the public
domain, or a highly niche subject not indexed in the searched databases. Without further
clarification or an alternative name for the molecule of interest, a detailed report on its structural
biology cannot be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1230777?utm_src=pdf-body
https://www.benchchem.com/product/b1230777?utm_src=pdf-custom-synthesis
https://apsjournals.apsnet.org/doi/pdf/10.1094/PDIS.2001.85.9.1006
https://www.researchgate.net/publication/23408725_Commercial_Fungicide_Formulations_Induce_In_Vitro_Oospore_Formation_and_Phenotypic_Change_in_Mating_Type_in_Phytophthora_infestans
https://apsjournals.apsnet.org/doi/pdf/10.1094/PHYTO.2000.90.11.1201
https://www.pnas.org/doi/10.1073/pnas.2510392122
https://pmc.ncbi.nlm.nih.gov/articles/PMC5868782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5868782/
https://tattoo.iarc.who.int/background/
https://karger.com//Article/Pdf/369645
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DZqpDFnVUBU0&q=EgRAsOM1GO-XgsoGIjAgue2C7laRu7KYPN1j4Y70sR5I97eTre3dJYV1XaLsDb2TAp2-pbau9ULI4gB2IQkyAnJSWgFD
https://www.benchchem.com/product/b1230777#understanding-the-structural-biology-of-tattoo-c
https://www.benchchem.com/product/b1230777#understanding-the-structural-biology-of-tattoo-c
https://www.benchchem.com/product/b1230777#understanding-the-structural-biology-of-tattoo-c
https://www.benchchem.com/product/b1230777#understanding-the-structural-biology-of-tattoo-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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